
PIKfyve-IN-2 compared to YM201636 for PIKfyve
inhibition efficiency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PIKfyve-IN-2

Cat. No.: S12861126
Get Quote

YM201636 Experimental Data and Protocols

The table below summarizes the key experimental findings and methodologies for YM201636 from the

search results.

Experimental Aspect Reported Data for YM201636

Primary Known Target PIKfyve kinase (Inhibitor) [1] [2]

Off-Target Activity Potent inhibitor of human TPC2 (Two-Pore Channel 2) cation channels [3]

Reported IC₅₀ for PIKfyve ~30 nM [3]

Reported IC₅₀ for TPC2 0.16 μM [3]

| Common Working Concentrations | • In vitro cell studies: 0.1 - 5 μM [1] • In vivo animal studies: 2

mg/kg (mouse liver cancer allograft model) [1] | | Key Experimental Readouts | • Cellular Vacuolation:

Visual marker of PIKfyve inhibition [4] [2] • Reduced PI(3,5)P₂ levels: Measured via mass spectrometry or

immunoassays [4] • LC3-II Accumulation: Western blot marker for dysregulated autophagy [1] [2] • Cell

Viability Reduction: MTT assay [1] | | Detailed Protocol (MTT Assay) | 1. Cell Seeding: Plate cells (e.g.,

HepG2, Huh-7) in 96-well plates (4x10³ cells/well). 2. Treatment: Add YM201636 (e.g., 0.1-5 μM) for 24
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hours. 3. Incubation: Add MTT reagent (1 mg/mL) for 4 hours. 4. Solubilization: Replace medium with

DMSO to dissolve formazan crystals. 5. Measurement: Read absorbance at 490 nm. Growth inhibition ratio

= (OD_control - OD_drug) / OD_control × 100% [1]. | | Detailed Protocol (Western Blot for LC3) | 1. Cell

Treatment: Treat cells (e.g., primary hippocampal neurons) with YM201636. 2. Lysis: Solubilize cells in

SDS-PAGE sample buffer or Triton X-100-containing buffer. 3. Protein Quantification: Use Bradford

assay. 4. Gel Electrophoresis: Load 50 µg protein for SDS-PAGE. 5. Transfer & Blocking: Transfer to

membrane and block. 6. Antibody Incubation: Incubate with primary anti-LC3 antibody, then HRP-

conjugated secondary antibody. 7. Detection: Visualize and quantify bands using a system like Odyssey

(Licor) [2]. |

Cellular Role of PIKfyve and YM201636 Action

The following diagram illustrates the cellular function of PIKfyve and the reported effects of its inhibition by

YM201636, based on the analyzed studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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